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Compound of Interest

Compound Name: 2,3-Dichloropropionitrile

Cat. No.: B1359809 Get Quote

Extensive research and chemical data analysis reveal that 2,3-Dichloropropionitrile is a

synthetic compound not known to occur naturally.[1] This chlorinated nitrile is a product of

industrial chemical synthesis, primarily utilized as an intermediate in the manufacturing of

various agrochemicals and pharmaceuticals.[1]

The prevalent method for producing 2,3-Dichloropropionitrile involves the chlorination of

acrylonitrile.[2][3] This industrial process has been well-established, with various catalytic

systems developed to optimize the yield and purity of the final product.[2] The synthesis is a

key step in the production of other commercially valuable chemicals, such as 2-

chloroacrylonitrile.[3]

There is a conspicuous absence of scientific literature detailing the discovery of 2,3-
Dichloropropionitrile in any natural source, including plants, animals, or microorganisms.

Furthermore, no biosynthetic pathways have been identified that would lead to its formation in

a biological system. The available safety and toxicological data also lack any indication of

natural exposure routes outside of industrial or laboratory settings.[4]

In summary, all available evidence points to 2,3-Dichloropropionitrile being an exclusively

anthropogenic compound. Its presence in the environment would likely be attributable to

industrial effluent or spills.[5] Therefore, a technical guide on its "natural occurrence" cannot be

compiled due to the lack of any such phenomenon reported in scientific literature. The focus of
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research and documentation on this chemical remains centered on its synthesis, industrial

applications, and toxicological properties.[6][7][8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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